Cas no 1932437-77-8 ((3aR,6aS)-6a-(hydroxymethyl)-octahydrocyclopentacpyrrol-3a-ylmethanol)

• Product Name: (3aR,6aS)-6a-(hydroxymethyl)-octahydrocyclopentacpyrrol-3a-ylmethanol
• CAS No: 1932437-77-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5706840
• PubChem ID: 60006915
• Update Time: 2025-10-31

(3aR,6aS)-6a-(hydroxymethyl)-octahydrocyclopentacpyrrol-3a-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [(3AR,6aS)-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methanol
• 1932437-77-8
• EN300-1718429
• Cyclopenta[c]pyrrole-3a,6a(1H,4H)-dimethanol, tetrahydro-, (3aR,6aS)-
• (3aR,6aS)-6a-(hydroxymethyl)-octahydrocyclopentacpyrrol-3a-ylmethanol

• Inchi： 1S/C9H17NO2/c11-6-8-2-1-3-9(8,7-12)5-10-4-8/h10-12H,1-7H2/t8-,9+
• InChI Key： IZDOYCDLFKGXSU-DTORHVGOSA-N
• SMILES： OC[C@]12CNC[C@@]1(CO)CCC2

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 298.6±5.0 °C(Predicted)
• pka: 14.69±0.10(Predicted)

Additional information on (3aR,6aS)-6a-(hydroxymethyl)-octahydrocyclopentacpyrrol-3a-ylmethanol

Introduction to (3aR,6aS)-6a-(hydroxymethyl)-octahydrocyclopentacpyrrol-3a-ylmethanol (CAS No. 1932437-77-8)

(3aR,6aS-6a-(hydroxymethyl)-octahydrocyclopentacpyrrol-3a-ylmethanol) is a complex organic compound with significant implications in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1932437-77-8, has garnered attention due to its unique structural properties and potential applications in drug development. The intricate stereochemistry of this molecule, characterized by the specific arrangement of its stereocenters, makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

The compound belongs to the class of octahydrocyclopentacpyrroles, which are known for their structural complexity and biological activity. The presence of a hydroxymethyl group at the 6a position adds an additional layer of functional diversity, making this molecule a promising candidate for further investigation. The stereochemistry at the 3aR and 6aS positions is particularly noteworthy, as it influences the molecule's interactions with biological targets and its overall pharmacological profile.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. Octahydrocyclopentacpyrroles have emerged as a structurally diverse class of compounds with potential applications in treating various diseases. The specific stereochemistry of (3aR,6aS-6a-(hydroxymethyl)-octahydrocyclopentacpyrrol-3a-ylmethanol) makes it an attractive candidate for further exploration in this context. Researchers have been particularly interested in its potential as a lead compound for the development of new therapeutic agents.

The synthesis of this compound presents significant challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to access such intricate molecules with high precision. The development of efficient synthetic routes is crucial for enabling further exploration of its biological activity. Recent studies have focused on optimizing synthetic strategies to improve yield and enantioselectivity, which are critical factors in pharmaceutical development.

Beyond its synthetic significance, (3aR,6aS-6a-(hydroxymethyl)-octahydrocyclopentacpyrrol-3a-ylmethanol) has shown promise in preclinical studies as a potential therapeutic agent. Its unique structural features suggest that it may interact with biological targets in ways that are distinct from existing drugs. This has opened up new avenues for research into its pharmacological properties. Studies have indicated that this compound may exhibit desirable characteristics such as high affinity and selectivity for specific biological targets, which are essential for effective drug development.

The potential applications of (3aR,6aS-6a-(hydroxymethyl)-octahydrocyclopentacpyrrol-3a-ylmethanol) extend to various therapeutic areas. Researchers are exploring its potential as a lead compound for the development of new drugs targeting neurological disorders, inflammatory conditions, and other diseases. The compound's ability to modulate biological pathways makes it a versatile tool for drug discovery. Further preclinical studies are needed to fully elucidate its therapeutic potential and to identify any adverse effects that may need to be addressed before moving into clinical trials.

The structural complexity of this compound also presents opportunities for chemical modification. By altering specific functional groups or stereochemical centers, researchers can generate libraries of derivatives with tailored properties. This approach allows for the optimization of pharmacological profiles and can lead to the discovery of more effective therapeutic agents. The synthesis and characterization of these derivatives are ongoing areas of research, with the goal of identifying compounds that exhibit enhanced efficacy and reduced toxicity.

In conclusion, (3aR,6aS-6a-(hydroxymethyl)-octahydrocyclopentacpyrrol-3a-ylmethanol) (CAS No. 1932437-77-8) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical chemistry. Its unique stereochemistry and functional diversity make it an attractive candidate for further investigation. Advances in synthetic methodologies and preclinical studies have highlighted its promise as a lead compound for drug development. As research continues, this compound is likely to play an important role in the discovery and development of new therapeutic agents.